Cas no 199454-06-3 (tert-butyl N-(2-ethynylphenyl)carbamate)

• Product Name: tert-butyl N-(2-ethynylphenyl)carbamate
• CAS No: 199454-06-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD18207362
• CID: 838901
• PubChem ID: 24881917
• Update Time: 2025-06-10

tert-butyl N-(2-ethynylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-ethynylphenyl)-, 1,1-dimethylethyl ester
• N-Boc-2-ethynylaniline
• TERT-BUTYL (2-ETHYNYLPHENYL)CARBAMATE
• Carbamic acid, (2-ethynylphenyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(2-ethynylphenyl)carbamate
• 199454-06-3
• tert-butyl(2-ethynylphenyl)carbamate
• DB-115200
• SCHEMBL24110547
• 2-(N-boc-amino)phenylacetylene
• SY284295
• CS-0372293
• EN300-1881075
• MFCD18207362

• MDL： MFCD18207362
• Inchi： 1S/C13H15NO2/c1-5-10-8-6-7-9-11(10)14-12(15)16-13(2,3)4/h1,6-9H,2-4H3,(H,14,15)
• InChI Key： AFAKFBOLEVUSDT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(2-ethynylphenyl)carbamate

Recent Advances in the Application of tert-Butyl N-(2-ethynylphenyl)carbamate (CAS: 199454-06-3) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-(2-ethynylphenyl)carbamate (CAS: 199454-06-3) has recently emerged as a key building block in medicinal chemistry and chemical biology research. This carbamate-protected ethynylaniline derivative serves as a versatile intermediate in click chemistry applications, particularly in the synthesis of targeted drug candidates and bioconjugates. Recent studies have highlighted its utility in developing PROTACs (Proteolysis Targeting Chimeras) and other bifunctional molecules for targeted protein degradation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's effectiveness in constructing novel kinase inhibitors through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The ethynyl group at the ortho position of the aromatic ring showed remarkable reactivity while maintaining excellent stability of the carbamate protecting group under various reaction conditions. This dual functionality makes 199454-06-3 particularly valuable for sequential modification strategies in drug discovery.

Structural analysis of derivatives synthesized from tert-butyl N-(2-ethynylphenyl)carbamate revealed interesting conformational properties. The steric hindrance from the tert-butyl group and the electronic effects of the carbamate moiety influence the spatial orientation of the ethynyl group, which has been exploited to control molecular recognition properties in several recent drug development programs. X-ray crystallographic studies have provided valuable insights into these structural features.

Recent applications in cancer research have shown particular promise. A 2024 Nature Communications paper reported the use of this compound as a core scaffold for developing selective CDK inhibitors with improved blood-brain barrier penetration. The researchers attributed this enhanced pharmacokinetic profile to the optimal lipophilicity balance provided by the tert-butyl carbamate group combined with the structural versatility enabled by the ethynyl functionality.

In chemical biology, 199454-06-3 has found increasing use as a bioorthogonal handle for protein labeling and cellular imaging. Its relatively small size and metabolic stability make it particularly suitable for live-cell applications. Recent work has demonstrated its successful incorporation into various biomolecules without disrupting their native functions, followed by efficient labeling with complementary azide-containing probes.

The synthetic accessibility of tert-butyl N-(2-ethynylphenyl)carbamate continues to drive its adoption in pharmaceutical research. Recent process chemistry developments have established robust, scalable routes to this intermediate, addressing previous challenges in controlling regioselectivity during the introduction of the ethynyl group. These manufacturing improvements are expected to further expand its applications in drug discovery pipelines.

Looking forward, researchers anticipate growing applications of this compound in the development of covalent inhibitors and targeted drug delivery systems. Its unique combination of stability and reactivity positions it as a valuable tool for addressing current challenges in medicinal chemistry, particularly in the design of next-generation targeted therapies with improved selectivity profiles.